4-cyclopropylidene-N-(naphthalen-1-ylmethyl)piperidine-1-carboxamide

• IUPAC Name: 4-cyclopropylidene-N-(naphthalen-1-ylmethyl)piperidine-1-carboxamide
• InChI: InChI=1S/C20H22N2O/c23-20(22-12-10-16(11-13-22)15-8-9-15)21-14-18-6-3-5-17-4-1-2-7-19(17)18/h1-7H,8-14H2,(H,21,23)
• InChI Key: BTFPORMIJFYGDM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1=C2CCN(CC2)C(=O)NCC3=CC=CC4=CC=CC=C43
• Molecular Formula: C20H22N2O
• Molecular Weight: 306.4 g/mol

Description

4-cyclopropylidene-N-(naphthalen-1-ylmethyl)piperidine-1-carboxamide, also known as CPP, is a chemical compound that has been widely studied in the field of neuroscience. It is a potent and selective blocker of the N-methyl-D-aspartate (NMDA) receptor, which is a type of ionotropic glutamate receptor that plays a key role in synaptic plasticity and learning and memory processes.

Scientific Research Applications

Synthesis and Characterization

Compounds with similar structural features have been synthesized and characterized, providing a foundation for understanding their chemical properties and potential applications. For example, the synthesis and characterization of N-(arylcarbamothioyl)-cyclohexanecarboxamide derivatives, including those with naphthalen-1yl substituents, have been detailed. These compounds were characterized by elemental analyses, IR spectroscopy, 1H-NMR spectroscopy, and single crystal X-ray diffraction, highlighting their potential as intermediates in organic synthesis and for further chemical modifications (Özer, Arslan, VanDerveer, & Külcü, 2009).

Antibacterial Activity

The antibacterial properties of related compounds have been investigated, showing that novel 3-amino-N-benzyl-1-aryl-1H-benzo[f]chromene-2-carboxamides exhibit antibacterial effects against Gram-negative and Gram-positive bacteria. This research underscores the potential of these compounds in developing new antibacterial agents (Pouramiri, Tavakolinejad Kermani, & Khaleghi, 2017).

Receptor Binding Studies

Compounds structurally related to "4-cyclopropylidene-N-(naphthalen-1-ylmethyl)piperidine-1-carboxamide" have been synthesized for potential use as fluorescent sigma ligands, indicating their utility in receptor binding studies. This research highlights the possibility of using these compounds as probes for studying receptor-ligand interactions, contributing to our understanding of receptor function and signaling pathways (Ferorelli, Abate, Colabufo, Niso, Inglese, Berardi, & Perrone, 2007).

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit the growth of certain fungi, such as rhizoctonia solani

Mode of Action

It’s known that similar compounds can cause changes in the microscopic morphology of certain fungi . These changes include hyphal swelling, uneven thickness, fractures, deformities, and increased surface warts .

Biochemical Pathways

The compound affects several biochemical pathways. Gene Ontology enrichment analysis showed that the differentially expressed genes (DEGs) were significantly enriched in cell wall glucan decomposition and metabolism, cell membrane synthesis, metabolism, composition, organic hydroxyl compounds, oxidoreductase activity, and transition metal ion binding . Metabolic pathway enrichment analysis showed that there were 16 significant metabolic pathways, such as steroid biosynthesis and ABC transporters .

Result of Action

The compound’s action results in significant changes in the microscopic morphology of certain fungi, including hyphal swelling, uneven thickness, fractures, deformities, and increased surface warts . At the cellular level, the cell wall is separated, the subcellular organelles are disintegrated, and the septum disappears .